1-(4,7-Diphenyl-1H-benzimidazol-2-yl)ethanone

• Molecular Formula: C21H16N2O
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 1-(4,7-diphenyl-1H-benzimidazol-2-yl)ethanone
• InChI: InChI=1S/C21H16N2O/c1-14(24)21-22-19-17(15-8-4-2-5-9-15)12-13-18(20(19)23-21)16-10-6-3-7-11-16/h2-13H,1H3,(H,22,23)
• InChI Key: SYOPXQSZPFOCNK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=NC2=C(C=CC(=C2N1)C3=CC=CC=C3)C4=CC=CC=C4

Description

1-(4,7-Diphenyl-1H-benzimidazol-2-yl)ethanone is a useful research compound. Its molecular formula is C21H16N2O and its molecular weight is 312.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1.38 g (4.7 mmol) potassium dichromate in 8.5 ml 40% H2SO4 was added dropwise to a stirred suspension of 1.10 g (3.5 mmol) 1-(4,7-diphenyl-1H-benzimidazol-2-yl)ethanol in 15 ml 5% H2SO4. The slurry was stirred at 90° C. for 10 hours, cooled to room temperature and treated with 7 ml conc. NH4OH. The residue was filtered, washed with water (5×10 ml) and extracted with acetone (10×30 ml). The combined extracts were filtered trough a 0.5 cm layer of silica and the filtrate evaporated. The residue was re-crystallized from ethyl acetate-cyclohexane. Yield—0.57 g (52.1%). 1H NMR (250 MHz, CDCl3), δ, ppm: 2.83 (s, 3H), 7.44–7.64 (m, 10H); 8.14 (d, 7.6 Hz, 2H), 10.22 (br.s).